Cas no 57070-23-2 (2,5-Cyclohexadien-1-one, 2,3,4,6-tetrafluoro-)

• Product Name: 2,5-Cyclohexadien-1-one, 2,3,4,6-tetrafluoro-
• CAS No: 57070-23-2
• MF: C₆H₂F₄O
• MW: 166.073095798492
• CID: 946435
• PubChem ID: 71438598
• Update Time: 2025-04-19

2,5-Cyclohexadien-1-one, 2,3,4,6-tetrafluoro- Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadien-1-one, 2,3,4,6-tetrafluoro-
• DB-323508
• 2,5-Cyclohexadien-1-one, 2,3,4,6-tetrafluoro-
• 57070-23-2

• Inchi： 1S/C6H2F4O/c7-2-1-3(8)6(11)5(10)4(2)9/h1-2H
• InChI Key： OMLPCTPFQRXVJR-UHFFFAOYSA-N
• SMILES： FC1C=C(C(C(=C1F)F)=O)F

Computed Properties

• Exact Mass: 166.00417733g/mol
• Monoisotopic Mass: 166.00417733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 17.1Ų